2-fluoro-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide
Description
2-fluoro-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide, also known as FMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMTB is a benzamide derivative that has been synthesized using various methods.
Scientific Research Applications
Neurological Studies
Research on compounds structurally similar to 2-fluoro-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide has shown promising applications in neurological studies, particularly related to Alzheimer's disease. For instance, a compound used as a selective serotonin 1A (5-HT(1A)) molecular imaging probe in conjunction with positron emission tomography (PET) allowed for the quantification of 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients. This study found significant decreases in receptor densities correlating with the severity of clinical symptoms, demonstrating the compound's potential in diagnosing and monitoring neurological conditions (Kepe et al., 2006).
Oncological Imaging
Another significant application lies in oncological imaging. Fluorine-containing benzamide analogs have been synthesized and evaluated as potential ligands for imaging the sigma-2 receptor status of solid tumors using PET imaging. These compounds exhibited high tumor uptake and acceptable tumor/normal tissue ratios, highlighting their utility in diagnosing and monitoring cancer (Tu et al., 2007).
Antifungal and Antimicrobial Agents
Compounds with fluoro- and methoxy-substitutions have shown varied antifungal and antimicrobial activities, making them potential candidates for developing new treatments. A study on novel benzodiazaborines, including fluoro- and methoxy-substituted compounds, demonstrated effectiveness against several species of potentially pathogenic fungi, indicating their application in creating antifungal agents (Yang et al., 2015).
Chemotherapy Agents
The benzamide scaffold, including derivatives similar to 2-fluoro-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide, is central in developing anticancer agents. These compounds have been shown to induce cell death (apoptosis) through various mechanisms, such as targeting microtubules, altering protein function, or inhibiting DNA synthesis, demonstrating their potential in chemotherapy (Romagnoli et al., 2021).
properties
IUPAC Name |
2-fluoro-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FNO2S/c1-19-8-7-17(10-12-6-9-20-11-12)15(18)13-4-2-3-5-14(13)16/h2-6,9,11H,7-8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFYKUDDWQSMBIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CSC=C1)C(=O)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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